Cas no 41760-23-0 (L-Cystine,N,N'-bis(1-oxooctyl)-)

• Product Name: L-Cystine,N,N'-bis(1-oxooctyl)-
• CAS No: 41760-23-0
• MF: C₂₂H₄₀N₂O₆S₂
• MW: 492.692804336548
• CID: 329434
• Update Time: 2026-05-14

L-Cystine,N,N'-bis(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cystine,N,N'-bis(1-oxooctyl)-
• N,N\'-bis(1-oxooctyl)-L-cystine
• N,N'-bis(1-oxooctyl)-L-cystine

• Inchi： InChI=1S/C22H40N2O6S2/c1-3-5-7-9-11-13-19(25)23-17(21(27)28)15-31-32-16-18(22(29)30)24-20(26)14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3,(H,23,25)(H,24,26)(H,27,28)(H,29,30)
• InChI Key： IEXQFIQEVJTLIE-UHFFFAOYSA-N
• SMILES： O=C(NC(C(O)=O)CSSCC(NC(=O)CCCCCCC)C(O)=O)CCCCCCC

Computed Properties

• Exact Mass: 492.232778
• Monoisotopic Mass: 492.232778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183

Experimental Properties

• Density: 1.168
• Boiling Point: 740.2°Cat760mmHg
• Flash Point: 401.4°C
• Refractive Index: 1.53